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Compound of Interest

Compound Name: Lanthionine

Cat. No.: B7814823

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This document provides essential, immediate safety and
logistical information for the handling of Lanthionine, including operational and disposal plans.
The following procedural, step-by-step guidance is designed to directly answer specific
operational questions and build a foundation of trust in laboratory safety and chemical
handling.

Chemical Identifier:

Name: Lanthionine

CAS Number: 922-55-4

Molecular Formula: C6H12N204S[1]

Appearance: Off-white crystalline powder[1]

Solubility: Slightly soluble in water[1]

Personal Protective Equipment (PPE)

While specific quantitative data such as permissible exposure limits (PELS) are not established
for Lanthionine, a conservative approach to personal protection is essential.[1] The following
PPE is required to minimize exposure when handling Lanthionine.
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PPE Category Item Specification

Chemical safety goggles
compliant with OSHA's eye
Eye and Face Protection Safety Goggles and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[1]

Appropriate protective gloves

to prevent skin exposure.
Hand Protection Gloves Nitrile gloves are a common

choice for handling powdered

chemicals.[1]

Wear appropriate protective
Body Protection Lab Coat/Protective Clothing clothing to prevent skin

exposure.[1]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
workplace conditions warrant
its use, such as when

Respiratory Protection Respirator generating dust or if irritation is
experienced. A respiratory
protection program that meets
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements must
be followed.[1]

Operational Plan: Handling Lanthionine

Adherence to a strict operational plan is crucial for the safe handling of Lanthionine in a
laboratory setting.

Engineering Controls:

e Work in a well-ventilated area.
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» Use a chemical fume hood or other local exhaust ventilation to keep airborne concentrations
low.[1]

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[1]

Standard Operating Procedure for Handling:
e Preparation:

o Read and understand the Safety Data Sheet (SDS) for Lanthionine before beginning
work.

o Ensure the work area is clean and uncluttered.
o Don all required PPE as specified in the table above.
» Weighing and Transferring:

o Conduct all weighing and transferring of Lanthionine powder within a chemical fume hood
to minimize inhalation of dust.

o Use a spatula or other appropriate tool to handle the powder. Avoid creating dust clouds.
o Keep the container tightly closed when not in use.[1]
e During Experimentation:
o Avoid contact with eyes, skin, and clothing.[1]
o Wash hands thoroughly after handling, even if gloves were worn.[1]
o Be aware of incompatible materials, such as strong oxidizing agents.[1]
o Post-Experiment:
o Clean the work area thoroughly.

o Properly dispose of all waste as outlined in the Disposal Plan below.
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o Remove and properly store or dispose of PPE.

Lanthionine Handling Workflow
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Caption: A workflow diagram for the safe handling of Lanthionine.
Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[1]

» Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Wash clothing before reuse.[1]

 Ingestion: Never give anything by mouth to an unconscious person. Get medical aid. Do
NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or
water.[1]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Spill Response:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Provide ventilation.

Vacuum or sweep up the material and place it into a suitable, labeled, and closed container
for disposal.[1]

Clean the spill area thoroughly.

Disposal Plan

Proper disposal of Lanthionine and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.
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Waste Characterization:

e As a generator of chemical waste, you must determine if the waste is classified as
hazardous.[1]

¢ Lanthionine is not listed as a P-series or U-series hazardous waste under the Resource
Conservation and Recovery Act (RCRA).[1]

e Consult US EPA guidelines in 40 CFR Parts 261.3 and your state and local hazardous waste
regulations for complete and accurate classification.[1]

Disposal Procedure:

o Solid Waste:

o Collect all excess Lanthionine powder and any materials heavily contaminated with it
(e.g., weigh boats, contaminated paper towels) in a clearly labeled, sealed, and
compatible waste container.

e Liquid Waste:

o If Lanthionine is in a solution, it must be collected in a labeled, sealed, and compatible
liquid waste container. Do not pour down the drain.

e Contaminated PPE:

o Dispose of contaminated gloves and other disposable PPE as solid hazardous waste.

e Waste Pickup:

o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal contractor.
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Lanthionine Disposal Workflow
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Caption: A workflow diagram for the proper disposal of Lanthionine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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